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Compound of Interest

Compound Name: MRTX-1257-d6

Cat. No.: B12405418

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and cell culture conditions for conducting
experiments with MRTX-1257, a potent and selective covalent inhibitor of KRAS G12C. The
following information is intended to guide researchers in setting up robust and reproducible in
vitro studies to evaluate the efficacy and mechanism of action of this compound.

Overview and Mechanism of Action

MRTX-1257 is an irreversible inhibitor that specifically targets the cysteine residue of the KRAS
G12C mutant protein. By binding to this mutant, MRTX-1257 locks the KRAS protein in an
inactive, GDP-bound state, thereby inhibiting downstream signaling pathways, primarily the
MAPK and PI3K/AKT pathways, which are crucial for tumor cell proliferation and survival.[1][2]

Below is a diagram illustrating the mechanism of action of MRTX-1257.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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